(2S,3R)-2-[5-(2-Methylpyrazol-3-yl)pyridin-3-yl]oxolan-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2S,3R)-2-[5-(2-Methylpyrazol-3-yl)pyridin-3-yl]oxolan-3-amine is a chemical compound that belongs to the class of oxolane-based compounds. It has been widely studied for its potential use in scientific research applications due to its unique properties.
Scientific Research Applications
Metabolic Pathways and Biomarker Development
One area of research focuses on understanding how heterocyclic amines, compounds related to "(2S,3R)-2-[5-(2-Methylpyrazol-3-yl)pyridin-3-yl]oxolan-3-amine," are metabolized in the human body and their potential as biomarkers for dietary exposure and disease risk assessment. For instance, studies have developed methods to detect metabolites of carcinogenic heterocyclic amines in human urine, providing insights into human exposure to these compounds and their potential health risks. The methodology involves advanced analytical techniques like liquid chromatography-mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), facilitating the quantitative analysis of these amines and their metabolites in biological samples (Fang et al., 2004).
Carcinogenic Risk Assessment
Research has also been conducted on the presence of carcinogenic heterocyclic amines in the human diet and their detection in biological specimens, such as urine, to estimate human exposure and assess carcinogenic risk. This line of investigation is crucial for understanding the potential health impacts of exposure to these compounds through cooked foods. Such studies employ high-performance liquid chromatography (HPLC) for the detection and quantification of these amines, underscoring the continuous exposure of humans to potentially carcinogenic compounds in food and the importance of monitoring these exposures (Ushiyama et al., 1991).
Diagnostic and Therapeutic Applications
Investigations into the diagnostic and therapeutic applications of related compounds, including their roles in disease pathogenesis and as targets for drug development, are pivotal. For example, studies on neurofibrillary tangles in Alzheimer's disease using PET tracers target specific biochemical pathways, offering insights into the potential diagnostic uses of similar compounds. The development and validation of PET tracers, such as 18F-labeled compounds, for imaging specific disease markers in the brain, highlight the therapeutic and diagnostic potential of these chemicals (Lohith et al., 2018).
properties
IUPAC Name |
(2S,3R)-2-[5-(2-methylpyrazol-3-yl)pyridin-3-yl]oxolan-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O/c1-17-12(2-4-16-17)9-6-10(8-15-7-9)13-11(14)3-5-18-13/h2,4,6-8,11,13H,3,5,14H2,1H3/t11-,13+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDGXVDOCFYSROV-YPMHNXCESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C2=CC(=CN=C2)C3C(CCO3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=CC=N1)C2=CC(=CN=C2)[C@H]3[C@@H](CCO3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2S,3R)-2-[5-(2-Methylpyrazol-3-yl)pyridin-3-yl]oxolan-3-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.